1-(2-ethoxybenzoyl)-4-(4-methoxyphenyl)piperazine

• IUPAC Name: (2-ethoxyphenyl)-[4-(4-methoxyphenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C20H24N2O3/c1-3-25-19-7-5-4-6-18(19)20(23)22-14-12-21(13-15-22)16-8-10-17(24-2)11-9-16/h4-11H,3,12-15H2,1-2H3
• InChI Key: CINVPTHPJMURQE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)N2CCN(CC2)C3=CC=C(C=C3)OC
• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol

Description

1-(2-ethoxybenzoyl)-4-(4-methoxyphenyl)piperazine, also known as EMD 281014, is a compound that has been extensively studied for its potential use in the treatment of various neurological diseases. It belongs to the class of piperazine derivatives and has shown promising results in preclinical studies.

Mechanism of Action

1-(2-ethoxybenzoyl)-4-(4-methoxyphenyl)piperazine 281014 acts as a selective serotonin reuptake inhibitor (SSRI) and a 5-HT1A receptor partial agonist. It increases the levels of serotonin in the brain by inhibiting its reuptake, which leads to anxiolytic and antidepressant-like effects. The partial agonism of the 5-HT1A receptor also contributes to its anxiolytic effects.
Biochemical and Physiological Effects:
This compound 281014 has been shown to increase the levels of serotonin in the prefrontal cortex and hippocampus, which are regions of the brain involved in mood regulation. It also increases the levels of brain-derived neurotrophic factor (BDNF), which is a protein that promotes the growth and survival of neurons. These effects contribute to its anxiolytic and antidepressant-like effects.

Advantages and Limitations for Lab Experiments

1-(2-ethoxybenzoyl)-4-(4-methoxyphenyl)piperazine 281014 has several advantages for lab experiments, including its high selectivity for the serotonin transporter and its ability to cross the blood-brain barrier. However, it also has some limitations, including its relatively short half-life and the need for further studies to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the study of 1-(2-ethoxybenzoyl)-4-(4-methoxyphenyl)piperazine 281014, including:
1. Further studies to determine its safety and efficacy in humans.
2. Investigation of its potential use in the treatment of other neurological disorders, such as post-traumatic stress disorder (PTSD) and obsessive-compulsive disorder (OCD).
3. Development of new derivatives with improved pharmacological properties.
4. Investigation of its potential use in combination therapy with other drugs.
5. Studies to elucidate the molecular mechanisms underlying its effects on mood regulation.

Synthesis Methods

The synthesis of 1-(2-ethoxybenzoyl)-4-(4-methoxyphenyl)piperazine 281014 involves the reaction of 4-methoxyphenylpiperazine with ethyl 2-bromoacetate, followed by the reaction of the resulting compound with 2-ethoxybenzoyl chloride. The final product is obtained after purification through column chromatography.

Scientific Research Applications

1-(2-ethoxybenzoyl)-4-(4-methoxyphenyl)piperazine 281014 has been studied for its potential use in the treatment of various neurological diseases, including depression, anxiety, and schizophrenia. It has been shown to have anxiolytic and antidepressant-like effects in animal models, and its mechanism of action has been extensively studied.